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An In-depth Technical Guide to the Copper-Titanium Binary System Phase Diagram

For researchers, scientists, and professionals in drug development, a thorough understanding
of material properties is crucial. This guide provides a detailed examination of the copper-
titanium (Cu-Ti) binary system, a metallic alloy with significant applications due to its high
strength and good conductivity.[1] This document outlines the critical phases, transformations,
and experimental methodologies used to characterize this important binary alloy system.

Core Phase Diagram and Intermetallic Compounds

The copper-titanium binary system is characterized by a series of solid solutions, eutectic, and
peritectic reactions, leading to the formation of several intermetallic compounds.[2][3] The
equilibrium solid phases include solid solutions of copper in titanium (a-Ti and B-Ti) and
titanium in copper (a-Cu), along with a number of intermetallic compounds.[4] The system
features several key intermetallic compounds: Ti2Cu, TiCu, TisCuas, Ti2Cus, TiCuz, and TiCua.[3]
The formation and stability of these compounds are critical to the properties of Cu-Ti alloys.

Quantitative Data Summary

The following tables summarize the key quantitative data for the invariant reactions and phase
compositions within the copper-titanium binary system.

Table 1: Invariant Reactions in the Cu-Ti System
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Composition (at. %

Reaction Type Temperature (°C) cu) Reaction

Eutectic 1003 31 L < B-Ti+ Ti2Cu
Eutectic 960 43 L < Ti2Cu + TiCu
Eutectic 860 73 L < TiCuz + TiCua
Peritectic 918 ~62 L + TiCu < TisCua
Peritectic 878 ~69 L + TisCua < TiCuz
Peritectic 870 ~76 L + TiCuz < TiCua
Eutectoid 790 7.1 (wt. %) B-Ti = o-Ti + Ti2Cu

Note: The exact temperatures and compositions can vary slightly between different studies.[2]

[3]

Table 2: Crystal Structures of Intermetallic Compounds

Compound Crystal System Space Group
Ti2Cu Tetragonal [4/mmm

TiCu Tetragonal P4/nmm
TisCua Orthorhombic Immm

Ti2Cus Orthorhombic Cmcm

TiCu2 Orthorhombic Immm

TiCua Orthorhombic Pnma

Source: Data compiled from multiple crystallographic studies.[3][5]

Experimental Protocols for Phase Diagram
Determination
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The determination of the Cu-Ti phase diagram relies on a combination of experimental

techniques to identify phase boundaries and transformations.

Sample Preparation

Alloy Preparation: High-purity "Process A" sponge titanium and oxygen-free copper are
typically used as starting materials.[6] For higher accuracy in the high-titanium region, iodide
titanium and vacuum-melted, oxygen-free copper are employed.[6]

Arc Melting: The constituent metals are weighed to the desired compositions and then arc-
melted in a water-cooled copper crucible under a prepurified helium or argon atmosphere to
prevent oxidation.[6]

Homogenization: To ensure compositional uniformity, the resulting alloy buttons are often
inverted and remelted several times.[5] Subsequent homogenization is carried out by
annealing the alloys at elevated temperatures for extended periods (e.g., 200 hours at
850°C) under a protective atmosphere, followed by quenching in brine or water.[5]

Analytical Techniques

Metallography: This involves polishing and etching the homogenized and heat-treated
samples to reveal their microstructure under an optical or scanning electron microscope.[6]
[7] A common etchant for alloys with up to 60% Cu is an aqueous solution of hydrofluoric and
nitric acids.[5]

X-ray Diffraction (XRD): XRD is used to identify the crystal structures of the different phases
present in the alloys at various compositions and temperatures.[7] This technique is crucial
for determining the lattice parameters and space groups of the intermetallic compounds.[3]

Thermal Analysis: Differential Thermal Analysis (DTA) or Differential Scanning Calorimetry
(DSC) are employed to detect the temperatures at which phase transformations, such as
melting, eutectic, and peritectic reactions, occur.[6][8] These techniques measure the heat
flow into or out of a sample as its temperature is changed at a constant rate.

Visualizing the Copper-Titanium Phase Diagram
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The following diagram, generated using the DOT language, provides a simplified
representation of the key features of the Cu-Ti phase diagram, highlighting the main phases
and reaction points.

Composition (at. % Cu)

0
1700 (™)

1500 20

1300 40

1100 60

900 80

100
(Cu)

700

500

Temperature (°C)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b14718268?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14718268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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